Cas no 2138381-56-1 (Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate)
Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2138381-56-1
- EN300-784509
- tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate
- Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate
-
- Inchi: 1S/C19H37N3O2/c1-6-8-19(22-15-13-20(5)14-16-22)9-7-11-21(12-10-19)17(23)24-18(2,3)4/h6-16H2,1-5H3
- InChI Key: JFONZCRAKXFUCA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC(CCC)(CC1)N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 339.28857743g/mol
- Monoisotopic Mass: 339.28857743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 36Ų
Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784509-0.05g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 0.05g |
$864.0 | 2025-02-22 | |
| Enamine | EN300-784509-0.1g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 0.1g |
$904.0 | 2025-02-22 | |
| Enamine | EN300-784509-0.25g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 0.25g |
$946.0 | 2025-02-22 | |
| Enamine | EN300-784509-0.5g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 0.5g |
$987.0 | 2025-02-22 | |
| Enamine | EN300-784509-1.0g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 1.0g |
$1029.0 | 2025-02-22 | |
| Enamine | EN300-784509-2.5g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 2.5g |
$2014.0 | 2025-02-22 | |
| Enamine | EN300-784509-5.0g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 5.0g |
$2981.0 | 2025-02-22 | |
| Enamine | EN300-784509-10.0g |
tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate |
2138381-56-1 | 95.0% | 10.0g |
$4421.0 | 2025-02-22 |
Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate
Recent Advances in the Study of Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS: 2138381-56-1)
The compound Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS: 2138381-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.
One of the key areas of investigation has been the synthesis and optimization of Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.
Pharmacological evaluations have revealed that Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies suggest that the compound interacts with certain receptors and enzymes, potentially leading to therapeutic effects in neurological and metabolic disorders. For instance, its affinity for dopamine receptors has sparked interest in its potential application for treating Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
In addition to its pharmacological properties, the compound's pharmacokinetic profile has also been a subject of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a drug candidate. Early results indicate that the compound has favorable bioavailability and metabolic stability, although challenges such as potential drug-drug interactions and toxicity need to be addressed in future studies.
The potential therapeutic applications of Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate extend beyond neurological disorders. Recent findings suggest that the compound may also have anti-inflammatory and anticancer properties. For example, in vitro assays have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell signaling pathways. These findings open new avenues for research, particularly in the development of targeted therapies for cancer and inflammatory diseases.
Despite the promising results, several challenges remain in the development of Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate as a therapeutic agent. Issues such as scalability of synthesis, optimization of pharmacological activity, and minimization of off-target effects need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS: 2138381-56-1) represents a promising candidate for drug development, with potential applications in neurological, metabolic, and oncological disorders. Recent research has provided valuable insights into its synthesis, pharmacological properties, and therapeutic potential. However, further studies are needed to fully elucidate its mechanisms of action and optimize its clinical utility. The ongoing research in this area holds great promise for the development of novel therapeutics in the coming years.
2138381-56-1 (Tert-butyl 4-(4-methylpiperazin-1-yl)-4-propylazepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)